Cas no 2228118-40-7 (methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate
• CAS No: 2228118-40-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6284683
• PubChem ID: 165609261
• Update Time: 2025-10-18

methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate
• 2228118-40-7
• EN300-1745701
• methyl 2-amino-2-[1-(2-methylcyclopropyl)cyclopropyl]acetate

• Inchi： 1S/C10H17NO2/c1-6-5-7(6)10(3-4-10)8(11)9(12)13-2/h6-8H,3-5,11H2,1-2H3
• InChI Key： DROLOJQNVYEUDI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(CC1)C1CC1C)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate

Methyl 2-Amino-2-1-(2-Methylcyclopropyl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate, with the CAS number No. 2228118-40-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group and an amino group, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The compound's structure is notable for its cyclopropane ring, which introduces strain and reactivity into the molecule. This structural feature is often exploited in organic synthesis to facilitate reactions such as ring-opening or cycloaddition processes. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate is its ability to participate in enantioselective reactions. Researchers have demonstrated that this compound can serve as a chiral building block, enabling the construction of complex molecular architectures with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

In addition to its synthetic applications, this compound has also been studied for its potential biological activity. Preliminary experiments have shown that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its amino group makes it amenable to post-synthesis modifications, allowing for the exploration of a wide range of functional groups and their corresponding biological activities.

The synthesis of methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate involves a series of carefully designed steps that highlight the versatility of cyclopropane chemistry. One common approach involves the use of transition metal catalysts to facilitate cyclopropanation reactions, followed by functionalization steps to introduce the amino and ester groups. These methods have been optimized in recent years to improve yields and selectivity, making this compound more accessible for research purposes.

From an environmental perspective, there is growing interest in understanding the degradation pathways of methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate. Studies have shown that under certain conditions, this compound undergoes hydrolysis to form less complex molecules, which may have implications for its use in industrial settings. However, further research is needed to fully characterize its environmental impact and biodegradation properties.

In conclusion, methyl 2-amino-2-1-(2-methylcyclopropyl)cyclopropylacetate (CAS No. 2228118-40-7) is a versatile and intriguing compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure, reactivity, and synthetic potential make it a valuable tool for researchers seeking to develop novel compounds with therapeutic or industrial relevance. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of chemical science.